Cas no 111367-04-5 (Okilactomycin)

Okilactomycin structure
Product name:Okilactomycin
Okilactomycin Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Ethano-2H-furo[2,3-o][2]benzoxacycloundecin-13-carboxylicacid,3,3a,5,6,7,8,9,10,11,11a,14,15-dodecahydro-3,6,8,14-tetramethyl-16-methylene-2,17-dioxo-,(3S,3aS,5S,6S,8S,11aR,14R,15aR)-
- 3,5-Ethano-2H-furo[2,3-o][2]benzoxacycloundecin-13-carboxylicacid,3,3a,5,6,7,8,9,10,11,11a,14,...
- 3,5-Ethano-2H-furo[2,3-o][2]benzoxacycloundecin-13-carboxylicacid,3,3a,5,6,7,8,9,10,11,11a,14,15-dodecahydro-3,6,8,14-tetrame
- okilactomycin
- (3R,3aR,5R,6R,8R,11aS,14S,15aS)-3,3a,5,6,7,8,9,10,11,11a,14,15-Dodecahydro-3,6,8,14-tetramethyl-16-methylene-2,17-dioxo-3,5-ethano-2H-furo[2,3-o][2]benzoxacycloundecin-13-carboxylic acid
- YP-02908L-A
- 1,5,11,13-Tetramethyl-16-methylidene-2,17-dioxo-1,4,5,7a,8,9,10,11,12,13,14,15a-dodecahydro-2h-1,14-
- HY-127007
- (1S,3S,6S,10R,12R,13R,16R,19R)-3,10,12,16-tetramethyl-14-methylidene-15,17-dioxo-18,20-dioxatetracyclo[11.5.2.01,6.016,19]icos-4-ene-4-carboxylic acid
- 111367-04-5
- 3,5-Ethano-2H-furo(2,3-o)(2)benzoxacycloundecin-13-carboxylic acid, 3,3a,5,6,7,8,9,10,11,11a,14,15-dodecahydro-2,17-dioxo-16-methylene-3,6,8,14-tetramethyl-, (3R-(3R*,3aR*,5R*,6R*,8R*,11aS*,14S*,15aS*))-
- CHEBI:218335
- CS-0091152
- DTXSID90912123
- 1,5,11,13-tetramethyl-16-methylidene-2,17-dioxo-1,4,5,7a,8,9,10,11,12,13,14,15a-dodecahydro-2h-1,14-ethanofuro[2,3-o][2]benzoxacycloundecine-6-carboxylic acid
- 3,10,12,16-Tetramethyl-14-methylidene-15,17-dioxo-18,20-dioxatetracyclo[11.5.2.01,6.016,19]icos-4-ene-4-carboxylic acid
- Okilactomycin
-
- Inchi: 1S/C24H32O6/c1-12-7-6-8-16-10-17(20(26)27)14(3)11-24(16)21-23(5,22(28)30-24)19(25)15(4)18(29-21)13(2)9-12/h10,12-14,16,18,21H,4,6-9,11H2,1-3,5H3,(H,26,27)
- InChI Key: KQZIMLFKBWIOJJ-UHFFFAOYSA-N
- SMILES: O1C(C2(C([H])([H])[H])C(C(=C([H])[H])C3([H])C([H])(C([H])([H])[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C4([H])C([H])=C(C(=O)O[H])C([H])(C([H])([H])[H])C([H])([H])C14C2([H])O3)=O)=O
Computed Properties
- Exact Mass: 416.22000
- Monoisotopic Mass: 416.22
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 1
- Complexity: 843
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 89.9
Experimental Properties
- Density: 1.22
- Boiling Point: 618.3°Cat760mmHg
- Flash Point: 210.6°C
- Refractive Index: 1.557
- PSA: 89.90000
- LogP: 3.69420
Okilactomycin Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Okilactomycin Related Literature
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Kuan Zheng,Ran Hong Nat. Prod. Rep. 2019 36 1546
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Damiano Tanini,Camilla Dalia,Antonella Capperucci Green Chem. 2021 23 5680
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David O'Hagan Nat. Prod. Rep. 1992 9 447
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Olga Genilloud Nat. Prod. Rep. 2017 34 1203
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James C. Collins,Keith James Med. Chem. Commun. 2012 3 1489
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